Cas no 1806031-58-2 (Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate)

• Product Name: Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate
• CAS No: 1806031-58-2
• MF: C₁₁H₁₂ClF₂NO₂
• MW: 263.66828918457
• CID: 4872759
• Update Time: 2025-06-14

Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate

• Inchi： 1S/C11H12ClF2NO2/c1-3-17-8(16)4-7-6(2)5-15-10(12)9(7)11(13)14/h5,11H,3-4H2,1-2H3
• InChI Key： HPOJIFDRPPCJAB-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=C(C(C)=CN=1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate (CAS No. 1806031-58-2)

Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate (CAS No. 1806031-58-2) is a specialized pyridine derivative with significant applications in agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and chloro substituents, has garnered attention for its potential as a key intermediate in the synthesis of advanced crop protection agents and bioactive molecules. The structural complexity of this compound, featuring a pyridine core with multiple functional groups, makes it a valuable building block in modern synthetic chemistry.

In recent years, the demand for fluorinated pyridine derivatives like Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate has surged due to their enhanced stability and bioavailability compared to non-fluorinated analogs. Researchers are particularly interested in how the difluoromethyl group influences the compound's interaction with biological targets, a topic frequently searched in academic databases and AI-driven research tools. The compound's ethyl ester moiety further enhances its solubility, making it suitable for various formulation applications.

The synthesis of CAS 1806031-58-2 typically involves multi-step reactions starting from commercially available pyridine precursors. Recent publications highlight innovative catalytic methods to introduce the difluoromethyl group with higher yields and lower environmental impact - addressing the growing industry focus on green chemistry principles. Analytical characterization of this compound requires advanced techniques such as NMR spectroscopy and mass spectrometry to confirm the positions of its chloro and methyl substituents.

From an applications perspective, this compound shows promise in developing next-generation agrochemicals with improved pest resistance profiles. Its structural features are being explored for potential enzyme inhibition properties, particularly in pathways relevant to weed and fungal control. The pharmaceutical industry is also investigating derivatives of Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate for possible medicinal applications, though this remains in early research stages.

Quality control of 1806031-58-2 requires strict monitoring of impurities that may form during synthesis or storage. Common analytical challenges include separation of positional isomers and quantification of residual solvents. The compound's stability under various temperature and humidity conditions is another active research area, with many manufacturers optimizing packaging solutions to ensure long-term shelf life.

Regulatory aspects surrounding fluorinated compounds like this one continue to evolve globally. While not currently classified as hazardous, proper handling procedures are recommended due to its chloro substituent. Material Safety Data Sheets (MSDS) for this compound emphasize standard laboratory precautions, reflecting the chemical industry's increasing emphasis on workplace safety protocols.

The market for pyridine-based intermediates is projected to grow significantly, driven by demand in emerging economies. CAS 1806031-58-2 represents an important segment of this market, with several manufacturers scaling up production to meet research and development needs. Pricing trends indicate steady demand, particularly from agrochemical companies developing new active ingredients with improved environmental profiles.

Future research directions for Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate may explore its use in combination with other heterocyclic compounds to enhance biological activity. Computational chemistry approaches are being employed to predict novel derivatives with optimized properties, reducing development timelines. The compound's potential in electronic materials and other specialty applications remains an underexplored area that may gain attention in coming years.

For researchers sourcing this material, verification of CAS number 1806031-58-2 through multiple analytical methods is recommended to ensure product authenticity. The compound's purity specifications typically range from 95% to 99% depending on application requirements, with HPLC being the most common purity assessment method. Proper storage in amber glass containers under inert atmosphere helps maintain stability during research use.

In conclusion, Ethyl 2-chloro-3-(difluoromethyl)-5-methylpyridine-4-acetate represents an important building block in modern chemical research with diverse potential applications. Its unique combination of halogen and fluorine substituents on the pyridine ring offers interesting possibilities for structure-activity relationship studies across multiple industries. As synthetic methodologies advance and application research expands, this compound is likely to remain relevant in cutting-edge chemical development projects worldwide.